9-deoxy-delta-9,12-prostaglandin D2

• CAS No.: 102839-03-2
• Product Name: 9-deoxy-delta-9,12-prostaglandin D2
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (Z)-7-[(1S,5E)-5-[(3S)-3-hydroxyoctylidene]-4-oxocyclopent-2-en-1-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H30O4/c1-2-3-6-10-17(21)13-14-18-16(12-15-19(18)22)9-7-4-5-8-11-20(23)24/h4,7,12,14-17,21H,2-3,5-6,8-11,13H2,1H3,(H,23,24)/b7-4-,18-14+/t16-,17-/m0/s1
• Standard InChIKey: TUXFWOHFPFBNEJ-GJGHEGAFSA-N
• Isomeric SMILES: CCCCC[C@@H](C/C=C/1\[C@H](C=CC1=O)C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(CC=C1C(C=CC1=O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(CC=C1C(C=CC1=O)CC=CCCCC(=O)O)O
• Physical Description: Solid
• Description: Delta-12-PGJ2, also known as delta(12)-PGJ2 or DDDD-PGD2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, Delta-12-PGJ2 is considered to be an eicosanoid lipid molecule. Delta-12-PGJ2 is considered to be a practically insoluble (in water) and relatively neutral molecule. Delta-12-PGJ2 has been detected in multiple biofluids, such as urine and blood. Within the cell, Delta-12-PGJ2 is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, Delta-12-PGJ2 is involved in the flurbiprofen action pathway, the fenoprofen action pathway, the ketorolac action pathway, and the rofecoxib action pathway. Delta-12-PGJ2 is also involved in a couple of metabolic disorders, which include the tiaprofenic Acid action pathway and leukotriene C4 synthesis deficiency.; 13,14-dihydro-Delta(12)-prostaglandin J2 is a member of the class of prostaglandins J that is prosta-5,9,12-trien-1-oic acid carrying oxo and hydsroxy substituents at positions 11 and 15 respectively (the 5Z,12E,15S-stereoisomer). It has a role as an antineoplastic agent and an antiviral agent. It is a prostaglandins J and a secondary alcohol. It derives from a prostaglandin J2. It is a conjugate acid of a 13,14-dihydro-Delta(12)-prostaglandin J2(1-).
• Synonyms: 9-deoxy-9,10-didehydro-12,13-didehydro-13,14-dihydroprostaglandin D2; 9-deoxy-delta(9), delta(12)-13,14-dihydroprostaglandin D2; 9-deoxy-delta(9,12)-13,14-dihydro PGD2; delta(12)-PGJ2
• PubChem Compound: 5280885
• Last Modified: Nov 11 2021